Cas no 2307628-66-4 (N-3-Methyl-4-(1,2,4triazolo1,5-apyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine)

• Product Name: N-3-Methyl-4-(1,2,4triazolo1,5-apyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine
• CAS No: 2307628-66-4
• MF: C₂₁H₁₅N₇O₃
• MW: 413.388902902603
• CID: 5184632
• Update Time: 2025-07-10

N-3-Methyl-4-(1,2,4triazolo1,5-apyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-[3-methyl-4-([1,2,4]triazolo[1,5-a]pyridin-7-yloxy)phenyl]-6-nitro-
• N-3-Methyl-4-(1,2,4triazolo1,5-apyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine

• Inchi： 1S/C21H15N7O3/c1-13-8-14(2-5-19(13)31-16-6-7-27-20(10-16)23-12-25-27)26-21-17-9-15(28(29)30)3-4-18(17)22-11-24-21/h2-12H,1H3,(H,22,24,26)
• InChI Key： DAXFRCRVYWHBFT-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C=C2)=C(NC2=CC=C(OC3C=CN4N=CN=C4C=3)C(C)=C2)N=C1

Additional information on N-3-Methyl-4-(1,2,4triazolo1,5-apyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine

Comprehensive Overview of N-3-Methyl-4-(1,2,4-triazolo[1,5-a]pyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine (CAS No. 2307628-66-4)

The compound N-3-Methyl-4-(1,2,4-triazolo[1,5-a]pyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine (CAS No. 2307628-66-4) is a highly specialized quinazolinamine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-triazolo[1,5-a]pyridine moiety and a nitro-quinazoline core, has garnered attention for its potential applications in targeted therapies and drug development. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in precision medicine and oncology.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and signal transduction studies. The N-3-Methyl-4-(1,2,4-triazolo[1,5-a]pyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine compound is often discussed in the context of tyrosine kinase inhibitors (TKIs), a hot topic in drug discovery forums. Its nitro group and triazole ring contribute to its binding affinity, making it a candidate for further exploration in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s CAS No. 2307628-66-4 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on heterocyclic chemistry or medicinal chemistry often seek detailed synthetic protocols for this molecule. Its quinazolinamine scaffold is analogous to several FDA-approved drugs, which has spurred interest in its bioisosteric replacements and derivatization potential.

The rise of AI-driven drug design has further amplified curiosity around compounds like N-3-Methyl-4-(1,2,4-triazolo[1,5-a]pyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine. Computational models frequently highlight its pharmacophore features, such as the hydrogen-bond acceptors in its nitro and triazolo groups. These attributes are pivotal for virtual screening campaigns, a trending subtopic in cheminformatics.

Another area of interest is the compound’s potential role in combination therapies, especially given the growing emphasis on drug synergy in treating complex diseases. Its multi-targeting capability—hypothesized due to its hybrid structure—makes it a subject of polypharmacology studies. Researchers are also investigating its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles to assess its viability as a lead compound.

In summary, N-3-Methyl-4-(1,2,4-triazolo[1,5-a]pyridin-7-yloxy)phenyl-6-nitro-4-quinazolinamine (CAS No. 2307628-66-4) represents a compelling case study at the intersection of organic synthesis, drug discovery, and computational biology. Its structural complexity and functional diversity position it as a valuable tool for addressing contemporary challenges in biomedical research.